Cas no 162411-22-5 (Near Infrared Dye 4d)

• Product Name: Near Infrared Dye 4d
• CAS No: 162411-22-5
• MF: C₄₀H₅₁ClN₂O₈S₂
• MW: 787.4245
• MDL: MFCD31010417
• CID: 1123861
• Update Time: 2021-12-15

Near Infrared Dye 4d Chemical and Physical Properties

Names and Identifiers

• NIR 4D
• NIR4d
• Near Infrared Dye 4d
• NIR4d/ Near Infrared Dye 4d

• MDL： MFCD31010417
• Inchi： 1S/C40H51ClN2O8S2/c1-39(2)32-26-30(50-5)16-18-34(32)42(22-7-9-24-52(44,45)46)36(39)20-14-28-12-11-13-29(38(28)41)15-21-37-40(3,4)33-27-31(51-6)17-19-35(33)43(37)23-8-10-25-53(47,48)49/h14-21,26-27H,7-13,22-25H2,1-6H3,(H-,44,45,46,47,48,49)
• InChI Key： MNVASHPKEQOKQS-UHFFFAOYSA-N
• SMILES： ClC1/C(/C([H])([H])C([H])([H])C([H])([H])C=1/C(/[H])=C(\[H])/C1C(C([H])([H])[H])(C([H])([H])[H])C2C([H])=C(C([H])=C([H])C=2[N+]=1C([H])([H])C([H])([H])C([H])([H])C([H])([H])S(=O)(=O)O[H])OC([H])([H])[H])=C(\[H])/C(/[H])=C1\C(C([H])([H])[H])(C([H])([H])[H])C2C([H])=C(C([H])=C([H])C=2N\1C([H])([H])C([H])([H])C([H])([H])C([H])([H])S(=O)(=O)[O-])OC([H])([H])[H]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 53
• Rotatable Bond Count: 14
• Complexity: 1690
• XLogP3: 6.4
• Topological Polar Surface Area: 153